Cas no 86323-06-0 ((4aR,6aR,7R,9aR,11S)-11-((R)-5-((tert-butyldimethylsilyl)oxy)-2-methyl-3-oxocyclohex-1-en-1-yl)-7-((R)-6-hydroxy-6-methylheptan-2-yl)-6a-methyl-2-phenyl-4a,6,6a,7,8,9,9a,11-octahydro-1H,5H-cyclopenta[f][1,2,4]triazolo[1,2-a]cinnoline-1,3(2H)-dione)
86323-06-0 structure
Product Name:(4aR,6aR,7R,9aR,11S)-11-((R)-5-((tert-butyldimethylsilyl)oxy)-2-methyl-3-oxocyclohex-1-en-1-yl)-7-((R)-6-hydroxy-6-methylheptan-2-yl)-6a-methyl-2-phenyl-4a,6,6a,7,8,9,9a,11-octahydro-1H,5H-cyclopenta[f][1,2,4]triazolo[1,2-a]cinnoline-1,3(2H)-dione
CAS No:86323-06-0
MF:C41H61N3O5Si
MW:704.025652647018
CID:3047807
Update Time:2025-03-14
(4aR,6aR,7R,9aR,11S)-11-((R)-5-((tert-butyldimethylsilyl)oxy)-2-methyl-3-oxocyclohex-1-en-1-yl)-7-((R)-6-hydroxy-6-methylheptan-2-yl)-6a-methyl-2-phenyl-4a,6,6a,7,8,9,9a,11-octahydro-1H,5H-cyclopenta[f][1,2,4]triazolo[1,2-a]cinnoline-1,3(2H)-dione Chemical and Physical Properties
Names and Identifiers
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- (4aR,6aR,7R,9aR,11S)-11-((R)-5-((tert-butyldimethylsilyl)oxy)-2-methyl-3-oxocyclohex-1-en-1-yl)-7-((R)-6-hydroxy-6-methylheptan-2-yl)-6a-methyl-2-phenyl-4a,6,6a,7,8,9,9a,11-octahydro-1H,5H-cyclopenta[f][1,2,4]triazolo[1,2-a]cinnoline-1,3(2H)-dione
- 1H,5H-Cyclopenta[f][1,2,4]triazolo[1,2-a]cinnoline-1,3(2H)-dione, 11-[5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-3-oxo-1-cyclohexen-1-yl]-4a,6,6a,7,8,9,9a,11-octahydro-7-(5-hydroxy-1,5-dimethylhexyl)-6a-methyl-2-phenyl-, [4aR-[4aα,6aα,7α(R*),9aβ,11α(R*)]]- (9CI)
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- Inchi: 1S/C41H61N3O5Si/c1-26(15-14-21-40(6,7)48)32-18-19-33-31-25-35(30-23-29(24-36(45)27(30)2)49-50(9,10)39(3,4)5)44-38(47)42(28-16-12-11-13-17-28)37(46)43(44)34(31)20-22-41(32,33)8/h11-13,16-17,25-26,29,32-35,48H,14-15,18-24H2,1-10H3/t26-,29?,32+,33-,34+,35-,41+/m0/s1
- InChI Key: MHCFGVAUMCNYOG-JNDUGSOUSA-N
- SMILES: N12C(=O)N(C3=CC=CC=C3)C(=O)N1[C@H](C1CC(O[Si](C(C)(C)C)(C)C)CC(=O)C=1C)C=C1[C@@]2([H])CC[C@]2(C)[C@@H]([C@@H](C)CCCC(O)(C)C)CC[C@@]12[H]
Computed Properties
- Exact Mass: 703.43800
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Boiling Point: 720.7±70.0 °C(Predicted)
- PSA: 95.46000
- LogP: 8.29630
- pka: 15.32±0.29(Predicted)
(4aR,6aR,7R,9aR,11S)-11-((R)-5-((tert-butyldimethylsilyl)oxy)-2-methyl-3-oxocyclohex-1-en-1-yl)-7-((R)-6-hydroxy-6-methylheptan-2-yl)-6a-methyl-2-phenyl-4a,6,6a,7,8,9,9a,11-octahydro-1H,5H-cyclopenta[f][1,2,4]triazolo[1,2-a]cinnoline-1,3(2H)-dione Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
86323-06-0 ((4aR,6aR,7R,9aR,11S)-11-((R)-5-((tert-butyldimethylsilyl)oxy)-2-methyl-3-oxocyclohex-1-en-1-yl)-7-((R)-6-hydroxy-6-methylheptan-2-yl)-6a-methyl-2-phenyl-4a,6,6a,7,8,9,9a,11-octahydro-1H,5H-cyclopenta[f][1,2,4]triazolo[1,2-a]cinnoline-1,3(2H)-dione) Related Products
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